Cas no 7260-32-4 (Phenol, 2-ethoxy-5-nitro-)

Phenol, 2-ethoxy-5-nitro- structure
Phenol, 2-ethoxy-5-nitro- structure
Product Name:Phenol, 2-ethoxy-5-nitro-
CAS No:7260-32-4
MF:C8H9NO4
MW:183.161362409592
CID:1756882
PubChem ID:68483169
Update Time:2025-04-21

Phenol, 2-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-ethoxy-5-nitro-
    • 2-ethoxy-5-nitrophenol
    • OLAITAANNRHOLM-UHFFFAOYSA-N
    • SCHEMBL3022006
    • DB-164320
    • 7260-32-4
    • Inchi: 1S/C8H9NO4/c1-2-13-8-4-3-6(9(11)12)5-7(8)10/h3-5,10H,2H2,1H3
    • InChI Key: OLAITAANNRHOLM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.05317
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6

Phenol, 2-ethoxy-5-nitro- Related Literature

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